Cas no 1336928-49-4 (2-amino-2-3-(trifluoromethyl)pyridin-4-ylacetic acid)

• Product Name: 2-amino-2-3-(trifluoromethyl)pyridin-4-ylacetic acid
• CAS No: 1336928-49-4
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 6559260
• PubChem ID: 165791580
• Update Time: 2025-05-20

2-amino-2-3-(trifluoromethyl)pyridin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(trifluoromethyl)pyridin-4-ylacetic acid
• 1336928-49-4
• EN300-2007218
• 2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]acetic acid

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)5-3-13-2-1-4(5)6(12)7(14)15/h1-3,6H,12H2,(H,14,15)
• InChI Key： JOYMTIDPFAHUMX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-3-(trifluoromethyl)pyridin-4-ylacetic acid

Comprehensive Overview of 2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]acetic acid (CAS No. 1336928-49-4)

2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]acetic acid (CAS No. 1336928-49-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethyl substitution, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining an amino acid moiety with a heterocyclic framework, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies in oncology and immunology. The trifluoromethyl group in this compound is a hotspot for modifications, as it often improves lipophilicity and binding affinity in drug candidates.

The synthesis of CAS No. 1336928-49-4 typically involves multi-step organic reactions, including cross-coupling and chiral resolution techniques. Its purity and stereochemistry are critical for downstream applications, driving advancements in asymmetric catalysis and green chemistry methodologies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with regulatory standards in pharmaceutical development.

From an industrial perspective, 2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]acetic acid is often discussed in the context of patent landscapes and intellectual property strategies. Companies are actively filing patents for derivatives of this compound, highlighting its commercial potential in personalized medicine and precision agriculture. Its role in crop protection formulations is another area of exploration, as fluorinated pyridines exhibit potent herbicidal and insecticidal properties.

Environmental and safety considerations are also paramount when handling CAS No. 1336928-49-4. While not classified as hazardous, proper laboratory practices and waste management protocols must be followed. The compound's biodegradability and ecotoxicological profile are under study, reflecting the broader trend toward sustainable chemistry in industrial applications.

In summary, 2-amino-2-[3-(trifluoromethyl)pyridin-4-yl]acetic acid represents a versatile scaffold with multidisciplinary relevance. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its importance in modern drug development. As research continues to uncover new applications, this compound is poised to remain a focal point in life sciences innovation.